Cas no 89654-16-0 (Benzoic acid, 4,4'-(2-oxo-1,3-propanediyl)bis-, dimethyl ester)

• Product Name: Benzoic acid, 4,4'-(2-oxo-1,3-propanediyl)bis-, dimethyl ester
• CAS No: 89654-16-0
• MF: C₁₉H₁₈O₅
• MW: 326.343225955963
• CID: 593259
• PubChem ID: 13221705
• Update Time: 2025-04-19

Benzoic acid, 4,4'-(2-oxo-1,3-propanediyl)bis-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,4'-(2-oxo-1,3-propanediyl)bis-, dimethyl ester
• methyl 4-[3-(4-methoxycarbonylphenyl)-2-oxopropyl]benzoate
• DTXSID60529469
• 89654-16-0
• Dimethyl 4,4'-(2-oxopropane-1,3-diyl)dibenzoate
• SCHEMBL20259350

• Inchi： 1S/C19H18O5/c1-23-18(21)15-7-3-13(4-8-15)11-17(20)12-14-5-9-16(10-6-14)19(22)24-2/h3-10H,11-12H2,1-2H3
• InChI Key： HXOOAHXMJNMDMK-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(C(=O)OC)=CC=1)CC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 326.11542367g/mol
• Monoisotopic Mass: 326.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 69.7Ų